Cas no 530092-36-5 (2-Chloro-5-pyrrolidin-1-yl-benzoic acid)

• Product Name: 2-Chloro-5-pyrrolidin-1-yl-benzoic acid
• CAS No: 530092-36-5
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• MDL: MFCD09755944
• CID: 2112780
• PubChem ID: 16495577
• Update Time: 2025-06-12

2-Chloro-5-pyrrolidin-1-yl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(1-pyrrolidinyl)Benzoic acid
• 2-Chloro-5-pyrrolidin-1-yl-benzoic acid
• 530092-36-5
• CS-0118624
• BBL010674
• SCHEMBL15123245
• AKOS000103746
• 2-chloro-5-(pyrrolidin-1-yl)benzoicacid
• 2-chloro-5-(pyrrolidin-1-yl)benzoic acid
• G76706
• DA-26535
• VS-02609
• 2-chloro-5-pyrrolidin-1-ylbenzoic acid
• STK723596

• MDL： MFCD09755944
• Inchi： 1S/C11H12ClNO2/c12-10-4-3-8(7-9(10)11(14)15)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key： ARQHDZOZYQHAQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)N1CCCC1

Computed Properties

• Exact Mass: 225.0556563Da
• Monoisotopic Mass: 225.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-Chloro-5-pyrrolidin-1-yl-benzoic acid

Introduction to 2-Chloro-5-pyrrolidin-1-yl-benzoic acid (CAS No: 530092-36-5)

2-Chloro-5-pyrrolidin-1-yl-benzoic acid, identified by its CAS number 530092-36-5, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a benzoic acid core substituted with a chloro group and a pyrrolidinyl moiety, has garnered attention due to its potential applications in drug discovery and molecular biology.

The structural composition of 2-Chloro-5-pyrrolidin-1-yl-benzoic acid makes it a versatile intermediate in the synthesis of various pharmacologically active agents. The presence of both the chloro and pyrrolidinyl functional groups provides multiple sites for chemical modification, enabling the development of derivatives with tailored biological activities. This flexibility has made it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the pyrrolidinyl scaffold. Pyrrolidine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and neuroprotective effects. The incorporation of this motif into benzoic acid derivatives has opened new avenues for therapeutic intervention.

2-Chloro-5-pyrrolidin-1-yl-benzoic acid has been studied in the context of its potential role as an intermediate in the synthesis of novel therapeutic agents. Researchers have been particularly interested in its ability to serve as a precursor for molecules that target specific disease pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders.

The benzoic acid moiety is another key feature of 2-Chloro-5-pyrrolidin-1-yl-benzoic acid, which is well-documented for its antimicrobial and anti-inflammatory properties. When combined with the pyrrolidinyl group, it enhances the compound's potential to interact with biological targets. This synergistic effect has led to investigations into its use as a component in combination therapies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Chloro-5-pyrrolidin-1-yl-benzoic acid. Molecular modeling studies have helped predict its binding affinity to various biological targets, facilitating the design of more effective derivatives. These computational approaches have accelerated the drug discovery process, making compounds like this one more accessible for further investigation.

The synthesis of 2-Chloro-5-pyrrolidin-1-yl-benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the reactivity and subsequent modifications of the molecule. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more suitable for industrial-scale production.

In conclusion, 2-Chloro-5-pyrrolidin-1-yl-benzoic acid (CAS No: 530092-36-5) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in drug development continues to be explored, with ongoing studies aimed at uncovering new therapeutic applications. As research progresses, this compound is expected to contribute significantly to advancements in medicine and biotechnology.